Cas no 2763740-76-5 (3-Piperidineacetonitrile, (3S)-, 2,2,2-trifluoroacetate (1:1))

• Product Name: 3-Piperidineacetonitrile, (3S)-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 2763740-76-5
• MF: C₉H₁₃F₃N₂O₂
• MW: 238.206932783127
• CID: 5943845
• PubChem ID: 165984031
• Update Time: 2025-05-23

3-Piperidineacetonitrile, (3S)-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetonitrile, (3S)-, 2,2,2-trifluoroacetate (1:1)
• EN300-37366943
• 2-[(3S)-piperidin-3-yl]acetonitrile; trifluoroacetic acid
• 2763740-76-5

• Inchi： 1S/C7H12N2.C2HF3O2/c8-4-3-7-2-1-5-9-6-7;3-2(4,5)1(6)7/h7,9H,1-3,5-6H2;(H,6,7)/t7-;/m0./s1
• InChI Key： JVIFSQXXPYDWKC-FJXQXJEOSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@H]1CNCCC1)C#N

Computed Properties

• Exact Mass: 238.09291215g/mol
• Monoisotopic Mass: 238.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų

Additional information on 3-Piperidineacetonitrile, (3S)-, 2,2,2-trifluoroacetate (1:1)

3-Piperidineacetonitrile, (3S)-, 2,2,2-Trifluoroacetate (1:1)

3-Piperidineacetonitrile, (3S)-, 2,2,2-Trifluoroacetate (1:1) is a compound with the CAS number 2763740-76-5. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine. The structure of this compound includes a nitrile group attached to the piperidine ring at the 3-position in the S configuration. Additionally, it is paired with a trifluoroacetic acid counterion in a 1:1 molar ratio. The presence of the trifluoroacetyl group introduces unique chemical properties and reactivity to the molecule.

The synthesis of 3-Piperidineacetonitrile, (3S)- involves several steps. Initially, piperidine is subjected to alkylation or acylation reactions to introduce the nitrile group at the 3-position. The stereochemistry at this position is crucial for determining the compound's biological activity and selectivity. The use of chiral catalysts or resolution techniques ensures the formation of the S-enantiomer. The counterion, trifluoroacetate, is introduced to stabilize the compound and enhance its solubility in organic solvents.

Recent studies have highlighted the potential of 3-Piperidineacetonitrile derivatives in drug discovery and development. For instance, research has shown that these compounds exhibit promising activity as inhibitors of certain enzymes involved in neurological disorders. The trifluoroacetyl group contributes to enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. Furthermore, the nitrile group can act as a bioisostere for other functional groups, offering versatility in medicinal chemistry applications.

In addition to its biological applications, 3-Piperidineacetonitrile has been explored in materials science for its potential as a building block in polymer synthesis. The ability to form stable amide bonds with carboxylic acids makes it an attractive candidate for constructing advanced materials with tailored mechanical and thermal properties.

The stereochemistry of (3S)-3-Piperidineacetonitrile plays a significant role in its interactions with biological systems. Enantiomeric excess is critical for achieving desired therapeutic effects while minimizing adverse reactions. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomer with high optical purity.

From an analytical standpoint, trifluoroacetate serves as an ideal counterion due to its stability and compatibility with various analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This facilitates precise characterization and quality control during manufacturing processes.

Looking ahead, ongoing research aims to further optimize 3-Piperidineacetonitrile derivatives for specific therapeutic applications. By leveraging computational chemistry tools and high-throughput screening techniques, scientists are uncovering novel pathways for enhancing their efficacy and reducing off-target effects.

In summary, 3-Piperidineacetonitrile, (3S)-, paired with trifluoroacetate, represents a versatile compound with significant potential across multiple scientific domains. Its unique structure and chemical properties make it an invaluable tool in drug discovery and materials science research.